Cas no 51125-90-7 (1-Piperidinebutanamine,N-(4,5-dihydro-1H-imidazol-2-yl)-b-(1-methylethyl)-b-1-naphthalenyl-,hydriodide (1:1))

• Product Name: 1-Piperidinebutanamine,N-(4,5-dihydro-1H-imidazol-2-yl)-b-(1-methylethyl)-b-1-naphthalenyl-,hydriodide (1:1)
• CAS No: 51125-90-7
• MF: C₂₅H₃₇IN₄
• MW: 520.492558240891
• CID: 386465
• PubChem ID: 24195415
• Update Time: 2025-04-19

1-Piperidinebutanamine,N-(4,5-dihydro-1H-imidazol-2-yl)-b-(1-methylethyl)-b-1-naphthalenyl-,hydriodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinebutanamine,N-(4,5-dihydro-1H-imidazol-2-yl)-b-(1-methylethyl)-b-1-naphthalenyl-,hydriodide (1:1)
• N-[3-methyl-2-naphthalen-1-yl-2-(2-piperidin-1-ylethyl)butyl]-4,5-dihydro-1H-imidazol-2-amine,hydroiodide
• 51125-90-7
• NSC181967
• N-{3-Methyl-2-(naphthalen-1-yl)-2-[2-(piperidin-1-yl)ethyl]butyl}-4,5-dihydro-1H-imidazol-2-amine--hydrogen iodide (1/1)
• DTXSID80638663
• NSC-181967

• Inchi： 1S/C25H36N4.HI/c1-20(2)25(19-28-24-26-14-15-27-24,13-18-29-16-6-3-7-17-29)23-12-8-10-21-9-4-5-11-22(21)23;/h4-5,8-12,20H,3,6-7,13-19H2,1-2H3,(H2,26,27,28);1H
• InChI Key： ZLIKZWMGKOGUKC-UHFFFAOYSA-N
• SMILES： I.N1(CCCCC1)CCC(C1=CC=CC2C=CC=CC1=2)(CNC1=NCCN1)C(C)C

Computed Properties

• Exact Mass: 392.29428
• Monoisotopic Mass: 520.206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 539
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7A^2

Experimental Properties

• Density: 1.12
• Boiling Point: 551.3°Cat760mmHg
• Flash Point: 287.2°C
• Refractive Index: 1.608
• PSA: 39.66